Cas no 1261683-72-0 (2-(2-Fluoro-3-iodobenzoyl)pyridine)

• Product Name: 2-(2-Fluoro-3-iodobenzoyl)pyridine
• CAS No: 1261683-72-0
• MF: C₁₂H₇FINO
• MW: 327.092958688736
• CID: 4965003
• Update Time: 2025-05-23

2-(2-Fluoro-3-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-3-iodobenzoyl)pyridine

• Inchi： 1S/C12H7FINO/c13-11-8(4-3-5-9(11)14)12(16)10-6-1-2-7-15-10/h1-7H
• InChI Key： LCWPDXWGJSDFDL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1F)C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 326.95564 g/mol
• Monoisotopic Mass: 326.95564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30
• Molecular Weight: 327.09

Additional information on 2-(2-Fluoro-3-iodobenzoyl)pyridine

Comprehensive Overview of 2-(2-Fluoro-3-iodobenzoyl)pyridine (CAS No. 1261683-72-0)

2-(2-Fluoro-3-iodobenzoyl)pyridine (CAS No. 1261683-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and iodo substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a pyridine ring with a benzoyl group, makes it a valuable building block for drug discovery and advanced material development.

In recent years, the demand for halogenated aromatic compounds like 2-(2-Fluoro-3-iodobenzoyl)pyridine has surged due to their applications in catalysis, ligand design, and bioconjugation. Researchers are particularly interested in its potential role in PET imaging (Positron Emission Tomography), where iodine-containing compounds are used as radiotracers. The compound's fluorine atom also enhances its metabolic stability, a critical factor in medicinal chemistry.

The synthesis of 2-(2-Fluoro-3-iodobenzoyl)pyridine involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its CAS No. 1261683-72-0 is frequently searched in academic databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research. Laboratories worldwide utilize this compound to explore structure-activity relationships (SAR) in drug candidates targeting neurological disorders and cancer.

From an industrial perspective, 2-(2-Fluoro-3-iodobenzoyl)pyridine is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in microwave-assisted reactions and flow chemistry have optimized its production, reducing waste and energy consumption. These advancements align with the growing emphasis on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to verify the purity and structure of CAS No. 1261683-72-0. Its iodine atom also makes it suitable for X-ray crystallography studies, aiding in the elucidation of molecular interactions. These properties are crucial for researchers investigating protein-ligand binding or designing small-molecule inhibitors.

In summary, 2-(2-Fluoro-3-iodobenzoyl)pyridine represents a convergence of pharmaceutical innovation and synthetic chemistry. Its dual functionality as a halogenated and heterocyclic compound positions it at the forefront of interdisciplinary research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing global challenges in healthcare and advanced materials.